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Compound of Interest

Compound Name: Sodium acetate-d3
CAS No.: 39230-37-0
Cat. No.: B045731
Get Quote
. J

CAS Number: 39230-37-0 | Molecular Weight: 85.05 g/mol

Executive Summary

Sodium Acetate-d3 (

) is a high-purity stable isotope-labeled compound serving as a critical tool in nuclear magnetic
resonance (NMR) spectroscopy and metabolic flux analysis (MFA).[1] Unlike its non-deuterated
counterpart, Sodium Acetate-d3 enables precise tracking of acetyl-CoA utilization pathways,
distinguishing exogenous acetate uptake from endogenous production. This guide provides a
technical deep-dive into its physicochemical properties, handling protocols, and its pivotal role
in elucidating the "acetate switch" in oncology and biomanufacturing.

Part 1: Chemical Profile & Physical Properties

Sodium Acetate-d3 is the anhydrous sodium salt of acetic acid-d3, where the methyl
hydrogens are replaced by deuterium (
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Identity Table
Property Specification
Chemical Name Sodium Acetate-d3 (Acetic-d3 acid sodium salt)
CAS Number 39230-37-0

Linear Formula

Molecular Weight 85.05 g/mol (Anhydrous)

Isotopic Purity 99 atom % D

Appearance White crystalline powder

Highly soluble in water (
Solubility

); moderately soluble in ethanol

o Hygroscopic; absorbs atmospheric moisture
Hygroscopicity readily

Technical Note on Stoichiometry: Standard sodium acetate often exists as a trihydrate (

, MW ~136.08).[2] However, Sodium Acetate-d3 is typically supplied as the anhydrous form
(MW 85.05) to maximize isotopic stability and prevent dilution of the deuterium content per unit
mass. Researchers must account for this mass difference when converting molar
concentrations from protocols using the non-deuterated trihydrate.

Part 2: Applications in Advanced Research
Metabolic Flux Analysis (MFA)

Sodium Acetate-d3 is the gold standard for tracing cytosolic acetyl-CoA pools. In mammalian
cells, acetate is converted to acetyl-CoA by Acetyl-CoA Synthetase 2 (ACSS2). By using a

label, researchers can track the incorporation of acetate into:

o Fatty Acids (Lipogenesis): The
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group is incorporated intact into the growing lipid chain.

o TCA Cycle Intermediates: The labeled acetyl-CoA enters the mitochondria, labeling citrate
and subsequent metabolites.

» Histone Acetylation: Tracing epigenetic modifications linked to metabolic state.

NMR Spectroscopy Standard

In biological NMR, Sodium Acetate-d3 serves as an internal chemical shift reference (Singlet
at

ppm in
NMR, though silent in proton NMR unless observing residual protons; in
NMR or

NMR it provides distinct signals). It is particularly useful in Quantitative NMR (gNMR) for
determining the concentration of metabolites in complex biofluids due to its stability and simple
spectral signature.

Deuterated Drug Development (Kinetic Isotope Effect)

The strategic replacement of hydrogen with deuterium (Deuteration) can slow the rate of
metabolism mediated by cytochrome P450 enzymes (the Kinetic Isotope Effect or KIE).
Sodium Acetate-d3 is a precursor in the synthesis of deuterated acetylated active
pharmaceutical ingredients (APIs), potentially extending half-life and improving safety profiles.

Part 3: Experimental Protocols
Protocol A: In Vitro Metabolic Labeling (MFA)

Objective: To trace the incorporation of exogenous acetate into the TCA cycle and lipid fraction
of HEK293 cells.

Reagents:
« Sodium Acetate-d3 (CAS 39230-37-0, >99% D).[1][3][4][5]

e Glucose-free or Glucose-low DMEM (to force acetate utilization).
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o Extraction Solvents: Methanol (HPLC grade), Acetonitrile, Ultrapure Water.
Workflow:
o Adaptation: Culture cells in standard media until 70% confluence.

o Pulse Labeling: Wash cells 2x with PBS. Replace media with DMEM containing 5 mM
Sodium Acetate-d3. Incubate for 4-24 hours depending on metabolic turnover rates.

e Quenching: Rapidly remove media and wash with ice-cold PBS.
» Metabolite Extraction:
o Add 1 mL of cold Methanol:Acetonitrile:Water (5:3:2) to the culture dish.
o Scrape cells on ice and transfer to a pre-chilled microcentrifuge tube.
o Vortex vigorously for 30 seconds.
o Centrifuge at 15,000 x g for 15 minutes at 4°C.
e Analysis: Collect supernatant for LC-MS or NMR analysis.

o LC-MS Target: Look for mass shifts of +3 Da (M+3) in Acetyl-CoA and downstream citrate
isotopomers.

Protocol B: Preparation of NMR Reference Standard

Objective: Create a stable internal standard for gNMR.
e Weighing: Accurately weigh 8.5 mg of Sodium Acetate-d3 (0.1 mmol) into a glass vial.

o Critical: Perform weighing quickly in a low-humidity environment to prevent water
absorption.

e Dissolution: Dissolve in 1.0 mL of

(99.9% D) containing 0.05% TSP (trimethylsilylpropanoic acid) as a secondary reference.
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 Calibration: Verify the concentration against a certified standard (e.g., NIST-traceable
benzoic acid) if using for absolute quantification.

o Storage: Store at 4°C in a sealed tube wrapped in Parafilm.

Part 4: Visualization of Metabolic Pathways

The following diagram illustrates the flow of Sodium Acetate-d3 through the cellular metabolic
network, highlighting the divergence between mitochondrial oxidation (TCA) and cytosolic

synthesis (Lipids).
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Figure 1: Metabolic fate of Sodium Acetate-d3. The tracer enters the cytosol, is activated to
Acetyl-CoA by ACSS2, and subsequently branches into lipid synthesis or mitochondrial
oxidation.
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Part 5: Quality Control & Handling
Verification of Isotopic Purity

Before critical experiments, verify the enrichment level.
e Method: Proton NMR (

-NMRY) in

o Observation: The methyl singlet at ~1.9 ppm should be absent or severely diminished
(representing the residual <1% H). A strong signal indicates isotopic degradation or
contamination with unlabeled acetate.

Handling Hygroscopic Salts
Sodium Acetate-d3 is hygroscopic.[2] Absorption of atmospheric
does not alter the isotopic label of the acetate (

) group (C-D bonds are non-exchangeable), but it alters the effective molecular weight, leading
to concentration errors.

o Best Practice: Store in a desiccator. If precise stoichiometry is required, dry the salt at 120°C
for 2 hours before weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. isotope.com [isotope.com]

e 2. Sodium Acetate | CH3COONa | CID 517045 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Sodium acetate-d3 D 99atom 39230-37-0 [sigmaaldrich.com]

e 4. isotope.com [isotope.com]

e 5. Sodium Acetate-d3 | CAS 39230-37-0 | LGC Standards [lgcstandards.com]
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Approach [arxiv.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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